Cas no 1157063-16-5 (3,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

3,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline structure
1157063-16-5 structure
Product Name:3,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
CAS No:1157063-16-5
MF:C11H13N3S
MW:219.306020498276
CID:5176771
PubChem ID:43663924
Update Time:2023-11-24

3,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
    • 3,5-dimethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
    • 1,2,3-Thiadiazole-4-methanamine, N-(3,5-dimethylphenyl)-
    • 3,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
    • Inchi: 1S/C11H13N3S/c1-8-3-9(2)5-10(4-8)12-6-11-7-15-14-13-11/h3-5,7,12H,6H2,1-2H3
    • InChI Key: NQFFGJCVSPDXSR-UHFFFAOYSA-N
    • SMILES: S1C=C(CNC2C=C(C)C=C(C)C=2)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 190
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66

3,5-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00999170-1g
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
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¥9352.0 2023-04-05

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